2,2-dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]tetrahydrofuran-3-carboxamide

• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2,2-dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]oxolane-3-carboxamide
• InChI: InChI=1S/C18H20N2O3S/c1-18(2)13(10-16(21)23-18)17(22)19-9-8-15-20-14(11-24-15)12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,19,22)
• InChI Key: YSVPMDZEFWICOI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC(=O)O1)C(=O)NCCC2=NC(=CS2)C3=CC=CC=C3)C

Description

This compound features a tetrahydrofuran core substituted with two methyl groups at position 2, a ketone at position 5, and a carboxamide group at position 3. The carboxamide moiety is linked via an ethyl chain to a 4-phenyl-1,3-thiazole ring. The tetrahydrofuran ring introduces rigidity and may enhance metabolic stability compared to more flexible aliphatic chains.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]tetrahydrofuran-3-carboxamide typically involves multiple steps. One common approach is the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of a thiazole derivative with a tetrahydrofuran derivative in the presence of a suitable catalyst can yield the desired compound .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

2,2-dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]tetrahydrofuran-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the oxidation state of the compound.

Substitution: The phenyl and thiazole rings can participate in substitution reactions to introduce different substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield hydroxylated derivatives, while substitution reactions can introduce various functional groups onto the phenyl or thiazole rings .

Scientific Research Applications

Anticancer Properties

Research has indicated that thiazole derivatives exhibit promising anticancer activity. For instance, compounds containing thiazole structures have been shown to inhibit the proliferation of various cancer cell lines. A study highlighted that analogues of thiazole demonstrated significant cytotoxic effects against human glioblastoma and melanoma cells, suggesting that 2,2-dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]tetrahydrofuran-3-carboxamide may possess similar properties due to its structural characteristics .

Anticonvulsant Activity

Thiazole-containing compounds have also been explored for their anticonvulsant properties. In various studies, thiazole derivatives were synthesized and tested for their efficacy in models of epilepsy. The structure-activity relationship (SAR) analyses indicated that modifications on the thiazole ring significantly influenced anticonvulsant effects . The potential application of the compound in treating seizure disorders warrants further investigation.

Synthesis and Derivatives

The synthesis of 2,2-dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]tetrahydrofuran-3-carboxamide can be achieved through several organic reactions including the Knoevenagel condensation and alkylation reactions. These methods allow for the creation of various derivatives that can be tailored for specific biological activities.

Case Study 1: Anticancer Activity

A study investigated a series of thiazole-based compounds for their anticancer effects against multiple cell lines. Among these, one derivative showed an IC50 value significantly lower than standard chemotherapeutic agents, indicating high potency against cancer cells . The presence of specific substituents on the thiazole ring was crucial for enhancing activity.

Case Study 2: Anticonvulsant Screening

In another study focused on anticonvulsant activity, several thiazole derivatives were evaluated using maximal electroshock (MES) and pentylenetetrazol (PTZ) models. The results indicated that certain modifications led to improved efficacy compared to existing treatments like ethosuximide . This suggests that 2,2-dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]tetrahydrofuran-3-carboxamide could be a candidate for further development in epilepsy treatment.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]tetrahydrofuran-3-carboxamide involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes or receptors, modulating their activity. The phenyl group can enhance the compound’s binding affinity to its targets, while the tetrahydrofuran ring can influence the compound’s overall stability and solubility .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N-{2-[4-Allyl-5-({2-oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl}thio)-4H-1,2,4-triazol-3-yl]ethyl}-4-methylphenoxy}acetamide

• Structural Differences: Replaces the tetrahydrofuran ring with a triazole-thioether scaffold. Includes an allyl substituent on the triazole and a phenoxyacetamide tail.
• Functional Implications :
  • The triazole-thioether system may enhance π-π stacking interactions but reduce metabolic stability compared to the tetrahydrofuran core.
  • Reported binding energy to ACE2: -5.51 kcal/mol , suggesting moderate affinity .

Thiazole-Oxadiazole Hybrids (e.g., N-[(5-Substituted-1,3,4-Oxadiazol-2-yl)methyl]-4-phenyl-1,3-thiazol-2-amine)

• Structural Differences :
  • Features a 1,3,4-oxadiazole ring instead of tetrahydrofuran.
  • Lacks the carboxamide linkage present in the target compound.
• Demonstrated in vitro cytotoxic activity in some derivatives, though specific data for the target compound are unavailable .

N-(5-Methoxybenzo[d]thiazol-2-yl)-2,7,7-trimethyl-5-oxo-hexahydroquinoline-3-carboxamide (CAS: 476483-24-6)

• Structural Differences: Incorporates a hexahydroquinoline core instead of tetrahydrofuran. Includes a methoxybenzo[d]thiazole group.
• Functional Implications: The fused quinoline system may enhance planar stacking interactions with biological targets. Higher molecular complexity could reduce solubility compared to the tetrahydrofuran-based compound .

Key Comparative Data Table

Compound Name	Core Structure	Key Substituents	Reported Activity/Binding
2,2-Dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]tetrahydrofuran-3-carboxamide	Tetrahydrofuran	4-Phenylthiazole, carboxamide	N/A (structural analog data used)
N-{2-[4-Allyl-5-({2-oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl}thio)-4H-1,2,4-triazol-3-yl]ethyl}-4-methylphenoxy}acetamide	Triazole-thioether	Allyl, phenoxyacetamide	ACE2 binding: -5.51 kcal/mol
N-[(5-Substituted-1,3,4-oxadiazol-2-yl)methyl]-4-phenyl-1,3-thiazol-2-amine	Oxadiazole	Varied alkyl/aryl substituents	Cytotoxic activity (unspecified IC50)
N-(5-Methoxybenzo[d]thiazol-2-yl)-2,7,7-trimethyl-5-oxo-hexahydroquinoline-3-carboxamide	Hexahydroquinoline	Methoxybenzo[d]thiazole	N/A (structural complexity noted)

Discussion of Structural and Functional Trends

• Thiazole Role : The 4-phenylthiazole group is conserved across compounds, suggesting its importance in target recognition, possibly via hydrophobic or π-π interactions .
• Core Flexibility vs. Rigidity: The tetrahydrofuran core may offer a balance between metabolic stability and conformational flexibility compared to rigid oxadiazoles or bulky quinolines.
• Solubility and Bioavailability: The tetrahydrofuran ring likely improves aqueous solubility relative to purely aromatic systems (e.g., triazoles or quinolines), which could enhance oral bioavailability.

Biological Activity

2,2-Dimethyl-5-oxo-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]tetrahydrofuran-3-carboxamide is a compound of interest due to its potential biological activities, particularly in the context of cancer therapeutics and other pharmacological applications. This article reviews the existing literature on its biological activity, focusing on its mechanisms of action, efficacy in various biological systems, and potential therapeutic applications.

Research indicates that compounds with similar structures often interact with specific protein targets involved in cell signaling pathways. For instance, thiazole derivatives are known to inhibit key kinases such as EGFR and CDK2, which play critical roles in cell proliferation and survival.

Key Mechanisms Identified:

• Inhibition of Mitotic Kinesins : The compound may inhibit kinesins like HSET (KIFC1), essential for proper mitotic spindle formation. This results in the induction of multipolar spindles leading to cell death in cancer cells.
• Targeting Protein Kinases : Similar compounds have shown inhibition of various kinases that are crucial for cancer cell survival.

Efficacy Studies

Several studies have investigated the biological activity of related thiazole compounds. The following table summarizes key findings from these studies:

Study Reference	Compound Tested	Biological Activity	IC50 (µM)	Notes
	Thiazole Derivative A	HSET Inhibition	15	Induces multipolarity in cancer cells
	Thiazole-Indole Compound	EGFR Inhibition	0.5	Synergistic effects with other drugs
	Thiazole Carboxamide B	CDK2 Inhibition	0.8	Promotes apoptosis in vitro

Case Study 1: HSET Inhibition

In a study focusing on centrosome amplification in cancer cells, treatment with a thiazole derivative led to a significant increase in multipolar mitoses, indicating effective inhibition of HSET activity. The compound was tested at concentrations up to 15 µM and demonstrated a selective effect on centrosome-amplified cells without affecting normal diploid cells.

Case Study 2: Kinase Targeting

Another study evaluated the inhibitory effects of thiazole-containing compounds on various protein kinases. The results indicated that these compounds could effectively reduce kinase activity associated with tumor growth, showcasing their potential as anti-cancer agents.